2-(2-Aminoethyl)-5-methoxyphenol
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Description
2-(2-Aminoethyl)-5-methoxyphenol is a useful research compound. Its molecular formula is C9H13NO2 and its molecular weight is 167.208. The purity is usually 95%.
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Mechanism of Action
Target of Action
Similar compounds such as 4-(2-aminoethyl)benzenesulfonamide are known to target carbonic anhydrase 2
Mode of Action
It’s worth noting that compounds with similar structures, such as 4-(2-aminoethyl)benzenesulfonamide, have been shown to interact with their targets to inhibit certain biological processes
Biochemical Pathways
Related compounds such as n-(2-aminoethyl)biotinamide hydrochloride have been used as intracellular labels for cells, particularly neurons . This suggests that 2-(2-Aminoethyl)-5-methoxyphenol may also interact with certain biochemical pathways. More research is needed to identify these pathways and their downstream effects.
Pharmacokinetics
Similar compounds like fluvoxamine, which has the iupac name (e)-5-methoxy-1-[4-(trifluoromethyl)phenyl]pentan-1-one o-(2-aminoethyl)oxime maleate, are known to be metabolized by the liver into at least 11 products, all of which are pharmacologically inactive . It is excreted primarily as metabolites, with less than 4% of the original compound remaining
Result of Action
Dopamine, a neuromodulatory molecule with a similar structure, plays several important roles in cells . After release, dopamine can either be taken up again by the presynaptic terminal, or broken down by enzymes
Biochemical Analysis
Biochemical Properties
The biochemical properties of 2-(2-Aminoethyl)-5-methoxyphenol are not well-studied. Its structure suggests that it may interact with various enzymes, proteins, and other biomolecules. For instance, it may bind to enzymes involved in the metabolism of amines
Cellular Effects
It may influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .
Dosage Effects in Animal Models
Information on any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses, is currently lacking .
Metabolic Pathways
It may interact with enzymes or cofactors involved in amine metabolism
Transport and Distribution
It may interact with transporters or binding proteins, influencing its localization or accumulation
Subcellular Localization
It may be directed to specific compartments or organelles through targeting signals or post-translational modifications
Properties
IUPAC Name |
2-(2-aminoethyl)-5-methoxyphenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2/c1-12-8-3-2-7(4-5-10)9(11)6-8/h2-3,6,11H,4-5,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLRWLZCBLMAETF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CCN)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.